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Compound of Interest

Compound Name: Demethylblasticidin S

Cat. No.: B1209793 Get Quote

Blasticidin S is a potent peptidyl nucleoside antibiotic isolated from Streptomyces

griseochromogenes.[1] It functions by inhibiting protein synthesis in both prokaryotic and

eukaryotic cells, making it a valuable tool in molecular biology as a selection agent.[1]

However, its general cytotoxicity has limited its therapeutic applications.[2] The unique structure

of blasticidin S, characterized by a cytosyl 2′,3′-unsaturated-4′-aminoacyl-4′-

deoxyhexopyranose core, has made it and its analogues attractive scaffolds for the

development of new antibiotics with potentially novel mechanisms of action.[1][2]

Demethylblasticidin S is the immediate precursor to blasticidin S in its biosynthetic pathway.

[1][3] Recent research has focused on the derivatization of the blasticidin S scaffold to enhance

its antibacterial potency and selectivity, offering a promising avenue for developing new drugs

to combat antimicrobial resistance.[2][4][5] This guide will explore the synthesis, biological

activity, and experimental protocols related to these important natural product derivatives.

Biosynthesis of Demethylblasticidin S
The formation of demethylblasticidin S is a key step in the biosynthesis of blasticidin S. The

pathway involves a series of enzymatic reactions starting from cytosylglucuronic acid. A crucial

step is the ATP-dependent amidation of cytosinine with β-arginine, catalyzed by the ATP-grasp

ligase BlsI, to yield demethylblasticidin S.[1]
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Derivative Synthesis and Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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